Cas no 62549-43-3 (Thiourea, N-decyl-N'-sec-hexyl-)

• Product Name: Thiourea, N-decyl-N'-sec-hexyl-
• CAS No: 62549-43-3
• MF: C₁₇H₃₆N₂S
• MW: 300.546143531799
• CID: 440672
• PubChem ID: 20322733
• Update Time: 2025-04-19

Thiourea, N-decyl-N'-sec-hexyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-decyl-N'-sec-hexyl-
• 1-decyl-3-hexan-2-ylthiourea
• SCHEMBL11594633
• DTXSID50605261
• 62549-43-3
• N-Decyl-N'-hexan-2-ylthiourea

• Inchi： 1S/C17H36N2S/c1-4-6-8-9-10-11-12-13-15-18-17(20)19-16(3)14-7-5-2/h16H,4-15H2,1-3H3,(H2,18,19,20)
• InChI Key： QVLLPZREYNQTCM-UHFFFAOYSA-N
• SMILES： S=C(NCCCCCCCCCC)NC(C)CCCC

Computed Properties

• Exact Mass: 300.26018
• Monoisotopic Mass: 300.25992033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06